Hypochlorous acid calcium salt
Catalog No.
S599767
CAS No.
7778-54-3
M.F
CaClHO
M. Wt
92.54 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Content Navigation
CAS Number
7778-54-3
Product Name
Hypochlorous acid calcium salt
IUPAC Name
calcium;dihypochlorite
Molecular Formula
CaClHO
Molecular Weight
92.54 g/mol
InChI
InChI=1S/Ca.ClHO/c;1-2/h;2H
InChI Key
QFYUAKPQIZIUPT-UHFFFAOYSA-N
SMILES
OCl.[Ca+2]
Solubility
21% in water at 25 °C
Solubility in water, g/100ml at 25 °C: 21
Solubility in water, g/100ml at 25 °C: 21
Synonyms
calcium hypochlorite, calcium oxychloride, chlorinated lime
Canonical SMILES
OCl.[Ca]
Water Treatment and Disinfection:
- Calcium hypochlorite is a widely used disinfectant in water treatment, acting against bacteria, viruses, and other microorganisms. [Source: Centers for Disease Control and Prevention (CDC) - ]
- Research studies its effectiveness in eliminating various pathogens in water, including bacteria like E. coli and viruses like rotavirus. [Source: International Journal of Environmental Research and Public Health - ]
Food Safety and Sanitation:
- Research explores the use of calcium hypochlorite solutions for sanitizing food processing surfaces and equipment to prevent foodborne illnesses. [Source: Journal of Food Protection - ]
- Studies investigate its efficacy against various foodborne pathogens, including Salmonella and Listeria. [Source: Journal of Applied Microbiology - ]
Wound Healing and Antibacterial Properties:
- Emerging research explores the potential of hypochlorous acid, generated from calcium hypochlorite, for wound healing and promoting tissue regeneration. [Source: International Wound Journal - ]
- In vitro studies investigate its potential to inactivate bacteria associated with chronic wounds. [Source: Antimicrobial Agents and Chemotherapy - ]
Hypochlorous acid calcium salt, commonly known as calcium hypochlorite, is an inorganic compound with the chemical formula or . It appears as a white powder or granules, although commercial forms may exhibit a yellowish tint due to impurities. This compound has a strong chlorine odor and is a potent oxidizing agent, primarily used for its disinfecting properties and as a bleaching agent. Calcium hypochlorite is notable for its stability as a solid salt, making it one of the few metal hypochlorites available in this form .
Calcium hypochlorite is produced through the reaction of chlorine gas with slaked lime (calcium hydroxide). The compound is characterized by its high available chlorine content, typically ranging from 65% to 70% in commercial products, which makes it effective for various applications, including water treatment and sanitation .
, particularly with acids, where it decomposes to produce chlorine gas and calcium chloride. A notable reaction is:
In aqueous solutions, calcium hypochlorite decomposes to release chlorine and sodium hypochlorite:
This decomposition can be influenced by factors such as temperature, pH, and the presence of organic materials .
Calcium hypochlorite exhibits significant biological activity primarily due to its ability to release hypochlorous acid when dissolved in water. Hypochlorous acid is known for its antimicrobial properties, effectively killing bacteria, viruses, and fungi. This makes calcium hypochlorite an essential compound in disinfection processes for drinking water and swimming pools.
The industrial synthesis of calcium hypochlorite involves the following steps:
- Chlorination of Slaked Lime: Chlorine gas is bubbled through a slurry of slaked lime (calcium hydroxide) in water.This reaction produces calcium hypochlorite along with calcium chloride and water.
- Purification: The resulting mixture undergoes filtration and drying processes to isolate calcium hypochlorite from impurities.
- Formulation: Calcium hypochlorite can be further processed into various formulations such as dihydrate or anhydrous forms depending on the intended application .
Calcium hypochlorite has a wide range of applications:
- Water Treatment: It is extensively used for disinfecting drinking water and swimming pools due to its ability to eliminate pathogens.
- Bleaching Agent: In the textile and paper industries, it serves as a bleaching agent.
- Sanitization: It is utilized for sanitizing surfaces in food processing and healthcare settings.
- Organic Synthesis: Calcium hypochlorite acts as an oxidizing agent in organic chemistry reactions .
Studies have shown that calcium hypochlorite can interact with various substances, leading to the formation of potentially hazardous compounds. For instance:
- With Acids: Reacting with acids can liberate chlorine gas, which poses inhalation risks.
- With Organic Materials: The compound can react violently with organic materials or ammonia, leading to explosive situations.
- With Water: In aqueous solutions, it decomposes into active chlorine species that continue to exert antimicrobial effects but may also produce chlorinated byproducts that require monitoring .
Several compounds share similarities with calcium hypochlorite in terms of structure or function. Here are some notable examples:
| Compound | Chemical Formula | Unique Features |
|---|---|---|
| Sodium Hypochlorite | Commonly used as household bleach; less stable than calcium hypochlorite. | |
| Lithium Hypochlorite | Used in some specialized applications; more soluble than calcium hypochlorite. | |
| Potassium Hypochlorite | Similar uses but often more expensive; better solubility profile. | |
| Dibasic Calcium Hypochlorite | Contains additional hydroxide ions; used for specific industrial applications. |
Calcium hypochlorite stands out due to its stability as a solid and higher available chlorine content compared to sodium hypochlorite. Its unique properties make it particularly suitable for large-scale disinfection processes .
Physical Description
Obtained by saturating calcium hydroxide (slaked lime) with chlorine.
Calcium hypochlorite appears as a white granular solid (or tablets compressed from the granules) with an odor of chlorine. Toxic, irritating to the skin. Noncombustible, but will accelerate the burning of combustible materials. Prolonged exposure to fire or heat may result in the vigorous decomposition of the material and rupture of the container. Diluted samples may undergo reactions as described above if they contain less than 39% available chlorine but take longer to become involved and react less vigorously. Used for water purification, disinfectant for swimming pools, for bleaching paper and textiles.
White solid granules with the odor of household bleaching powder; [CHRIS]
WHITE SOLID IN VARIOUS FORMS WITH PUNGENT ODOUR.
Calcium hypochlorite appears as a white granular solid (or tablets compressed from the granules) with an odor of chlorine. Toxic, irritating to the skin. Noncombustible, but will accelerate the burning of combustible materials. Prolonged exposure to fire or heat may result in the vigorous decomposition of the material and rupture of the container. Diluted samples may undergo reactions as described above if they contain less than 39% available chlorine but take longer to become involved and react less vigorously. Used for water purification, disinfectant for swimming pools, for bleaching paper and textiles.
White solid granules with the odor of household bleaching powder; [CHRIS]
WHITE SOLID IN VARIOUS FORMS WITH PUNGENT ODOUR.
Color/Form
Powder
WHITE GRANULES OR PELLETS
White crystalline solid
WHITE GRANULES OR PELLETS
White crystalline solid
Hydrogen Bond Acceptor Count
1
Hydrogen Bond Donor Count
1
Exact Mass
91.9341832 g/mol
Monoisotopic Mass
91.9341832 g/mol
Boiling Point
Decomposes at 100 °C
Heavy Atom Count
3
Density
2.350 g/cu cm
2.35 g/cm³
2.35 g/cm³
Odor
Strong chlorine odor
Decomposition
The 70% grade may decomp violently if exposed to heat or direct sunlight. Gives off chlorine and chlorine monoxide above 350 °F (poisonous gases).
It will chemically decompose at temperatures above 212 °F to release chlorine and oxygen gas.
Dangerous; when heated to decomposition ... it emits highly toxic fumes of hydrogen chloride and explodes.
Decomposes at 100 °C
100 °C
It will chemically decompose at temperatures above 212 °F to release chlorine and oxygen gas.
Dangerous; when heated to decomposition ... it emits highly toxic fumes of hydrogen chloride and explodes.
Decomposes at 100 °C
100 °C
Melting Point
100 °C
UNII
11DXB629VZ
GHS Hazard Statements
H272: May intensify fire;
oxidizer [Danger Oxidizing liquids;
Oxidizing solids];
H302: Harmful if swallowed [Warning Acute toxicity, oral];
H314: Causes severe skin burns and eye damage [Danger Skin corrosion/irritation];
H400: Very toxic to aquatic life [Warning Hazardous to the aquatic environment, acute hazard]
oxidizer [Danger Oxidizing liquids;
Oxidizing solids];
H302: Harmful if swallowed [Warning Acute toxicity, oral];
H314: Causes severe skin burns and eye damage [Danger Skin corrosion/irritation];
H400: Very toxic to aquatic life [Warning Hazardous to the aquatic environment, acute hazard]
Mechanism of Action
Hypochlorous ions are physiologically present in the human body, being formed by white blood cells (neutrophils and monocytes) as a powerful antimicrobial agent during inflammation process. When the recognition of "non-self" proteins in an invading micro-organism triggers the immune response, the enzyme myeloperoxidase located in mammalian neutrophils catalyses hypochlorous acid formation trough the oxidation of chloride ion in combination with hydrogen peroxide. The endogenously formed hypochlorous acid plays a key role in the process of phagocytosis through which bacteria are killed. Due to its potent cytotoxic action, hypochlorite is also responsible for neutrophil-mediated tissue damage associated with the inflammatory response. Its high efficiency as antimicrobial agent is associated with the lack of a catalytically active detoxifying mechanism for HOCl in both bacteria and mammalian cells. Although it has been suggested that HOCl-induced cytotoxicity can be associated to the degradation of a number of functionally important molecules the primary mechanism of action is still not fully elucidated. /Hypochlorite/
Pictograms
Oxidizer;Corrosive;Irritant;Environmental Hazard
Impurities
Commercial products normally contain various impurities such as CaCl2, CaCO3, Ca(OH)2 and water.
MgO, CaCO3, CaSO4, Al2O3, FeO3, and trace metals such as cobalt, nickel, copper and manganese.
Bromate was first reported as a disinfection by-product from ozonated waters, but more recently it has been reported also as a result of treatment using hypochlorite solutions worldwide. The aim of this study was to study the scope of this phenomenon in the drinking waters (n=509) of Castilla and Leon, Spain, and in the hypochlorite disinfectant reagents. Two thirds of the treated waters monitored were found to have bromate concentrations higher than 1 ug/L, and of them a median value of 8 ug/L and a maximum of 49 ug/L. These concentrations are higher than those reported so far, however, a great variability can be found. Median values for chlorite were of 5 ug/L, and of 119 ug/L for chlorate. Only 7 out of 40 hypochlorite feedstock solutions were negative for bromate, the rest showing a median of 1022 mg/L; and 4 out of 14 calcium hypochlorite pellets were also negative, the rest with a median of 240 mg/kg. Although bromate is cited as potentially added to water from calcium hypochlorite pellets, no reference is found in scientific literature regarding its real content. Chlorite (median 2646 mg/L) and chlorate (median 20,462 mg/L) and chlorite (median 695 mg/kg) and chlorate (median 9516 mg/kg) were also monitored, respectively, in sodium hypochlorite solutions and calcium hypochlorite pellets. The levels of chlorite and chlorate in water are considered satisfactory, but not those of bromate, undoubtedly owing to the high content of bromide in the raw brines employed by the chlor-alkali manufacturers. Depending on the manufacturer, the bromate concentrations in the treated waters may be very heterogeneous owing to the lack of specification for this contaminant in the disinfectant reagents -the European Norms EN 900 and 901 do not mention it.
MgO, CaCO3, CaSO4, Al2O3, FeO3, and trace metals such as cobalt, nickel, copper and manganese.
Bromate was first reported as a disinfection by-product from ozonated waters, but more recently it has been reported also as a result of treatment using hypochlorite solutions worldwide. The aim of this study was to study the scope of this phenomenon in the drinking waters (n=509) of Castilla and Leon, Spain, and in the hypochlorite disinfectant reagents. Two thirds of the treated waters monitored were found to have bromate concentrations higher than 1 ug/L, and of them a median value of 8 ug/L and a maximum of 49 ug/L. These concentrations are higher than those reported so far, however, a great variability can be found. Median values for chlorite were of 5 ug/L, and of 119 ug/L for chlorate. Only 7 out of 40 hypochlorite feedstock solutions were negative for bromate, the rest showing a median of 1022 mg/L; and 4 out of 14 calcium hypochlorite pellets were also negative, the rest with a median of 240 mg/kg. Although bromate is cited as potentially added to water from calcium hypochlorite pellets, no reference is found in scientific literature regarding its real content. Chlorite (median 2646 mg/L) and chlorate (median 20,462 mg/L) and chlorite (median 695 mg/kg) and chlorate (median 9516 mg/kg) were also monitored, respectively, in sodium hypochlorite solutions and calcium hypochlorite pellets. The levels of chlorite and chlorate in water are considered satisfactory, but not those of bromate, undoubtedly owing to the high content of bromide in the raw brines employed by the chlor-alkali manufacturers. Depending on the manufacturer, the bromate concentrations in the treated waters may be very heterogeneous owing to the lack of specification for this contaminant in the disinfectant reagents -the European Norms EN 900 and 901 do not mention it.
Other CAS
7778-54-3
Absorption Distribution and Excretion
Only ca. 50% is excreted mainly with the urine followed by excretion with feces. /Sodium hypochlorite/
Most of the data for toxicity of this substance by the oral route came from studies performed with sodium hypochlorite or chlorine gas. In biological systems, characterized by pH values in the range of 6-8, the most abundant active chemical species is HClO, in equilibrium with ClO-. Such available chlorine is readily absorbed via the oral route and distributed into plasma, bone marrow, testis, skin, kidney and lung. /sodium hypochlorite/
Most of the data for toxicity of this substance by the oral route came from studies performed with sodium hypochlorite or chlorine gas. In biological systems, characterized by pH values in the range of 6-8, the most abundant active chemical species is HClO, in equilibrium with ClO-. Such available chlorine is readily absorbed via the oral route and distributed into plasma, bone marrow, testis, skin, kidney and lung. /sodium hypochlorite/
Metabolism Metabolites
It is well known from studies on HClO in inflammation processes that HClO is not enzymatically metabolised and its (bio)transformation readily occurs through direct reactions with organic compounds or with other chemicals present in the cellular environment, including hydrogen peroxide. The toxicokinetic study showed that chloride ion accounted for >80% (36)Cl radioactivity present in rat plasma. /Hypochlorite/
Wikipedia
Calcium hypochlorite
Phytofluene
Phytofluene
Use Classification
Hazard Classes and Categories -> Reactive - 1st degree
DISINFECTANTS
DISINFECTANTS
Methods of Manufacturing
Chlorination of a slurry of lime and caustic soda with subsequent precipitation of calcium hypochlorite dihydrate, dried under vacuum.
... Chlorination of hydrated lime.
Drying a filter cake of neutral calcium hypochlorite dihydrate containing 30-50% water.
... Chlorination of hydrated lime.
Drying a filter cake of neutral calcium hypochlorite dihydrate containing 30-50% water.
General Manufacturing Information
Hypochlorous acid, calcium salt (2:1): ACTIVE
Chlorinated lime ... 20-30% soln ... needed for aporicidal action ... Concn kill trichuris (round worm) eggs. /Chlorinated lime/
The activity of this cmpd as a general disinfectant is based on its ability to release chlorine. In general, 5 1/2 oz ... (chlorine content from 20 to 27%) is mixed with each 50 lb of packing soil.
To disinfect feces, urine, and sanitary utensils; for purification of drinking water (1 oz to 2000 gal); for disinfection of swimming pool water (0.25 to 1 ppm of free chlorine); for removal of dyes from the skin. It is used as a household bleach. Chlorinated lime/
In freezing weather salt can be added as antifreeze without reducing benefits /calcium hypochlorites/.
For more General Manufacturing Information (Complete) data for CALCIUM HYPOCHLORITE (12 total), please visit the HSDB record page.
Chlorinated lime ... 20-30% soln ... needed for aporicidal action ... Concn kill trichuris (round worm) eggs. /Chlorinated lime/
The activity of this cmpd as a general disinfectant is based on its ability to release chlorine. In general, 5 1/2 oz ... (chlorine content from 20 to 27%) is mixed with each 50 lb of packing soil.
To disinfect feces, urine, and sanitary utensils; for purification of drinking water (1 oz to 2000 gal); for disinfection of swimming pool water (0.25 to 1 ppm of free chlorine); for removal of dyes from the skin. It is used as a household bleach. Chlorinated lime/
In freezing weather salt can be added as antifreeze without reducing benefits /calcium hypochlorites/.
For more General Manufacturing Information (Complete) data for CALCIUM HYPOCHLORITE (12 total), please visit the HSDB record page.
Analytic Laboratory Methods
Determination of available chlorine in calcium hypochlorite & bleaching powder by arsenious oxide titration method.
Storage Conditions
Store in a cool, dry, well-ventilated location at a temperature below 120 °F (50 °C) to avoid slow decomposition. Separate from oxidizing materils, acids, ammonia, amines, and other chlorinating agents. Immediately remove and properly dispose of any spilled material. /Calcium hypochlorite, dry or calcium hypochlorite, mixtures, dry/
The bulk material may ignite or explode in storage. Traces of water may initiate the reaction.
Well closed. Store in an area without drain or sewer access. Separated from food and feedstuffs.
The bulk material may ignite or explode in storage. Traces of water may initiate the reaction.
Well closed. Store in an area without drain or sewer access. Separated from food and feedstuffs.
Stability Shelf Life
All hypochlorite soln are unstable, esp if acidified; slowly decomp on contact with air /hypochlorite soln/
Chlorinated lime is relatively unstable, even in solid form, and loses much of its activity over a period of a year. /Chlorinated lime/
A complex compound of indefinite composition that rapidly decomposes on exposure to air. ... /Chlorinated lime/
The 70% grade may decomp violently if exposed to heat or direct sunlight. Gives off chlorine and chlorine monoxide above 350 °F (poisonous gases).
Chlorinated lime is relatively unstable, even in solid form, and loses much of its activity over a period of a year. /Chlorinated lime/
A complex compound of indefinite composition that rapidly decomposes on exposure to air. ... /Chlorinated lime/
The 70% grade may decomp violently if exposed to heat or direct sunlight. Gives off chlorine and chlorine monoxide above 350 °F (poisonous gases).
Dates
Modify: 2023-08-15
Explore Compound Types
Get ideal chemicals from 750K+ compounds
CAS No.:23239-36-3
Molecular Formula:C11H18ClNO2
Molecular Weight:231.72 g/mol
Availability:
In Stock
CAS No.:92-06-8
Molecular Formula:C18H14
Molecular Weight:230.3 g/mol
Availability:
In Stock
CAS No.:119673-08-4
Molecular Formula:C33H34Cl2N4O7
Molecular Weight:669.5 g/mol
Availability:
In Stock
CAS No.:7291-09-0
Molecular Formula:C2H3Si
Molecular Weight:55.13 g/mol
Availability:
In Stock
CAS No.:7412-77-3
Molecular Formula:C34H40N4O4
Molecular Weight:568.7 g/mol
Availability:
In Stock
